Cas no 1214338-47-2 (2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid)

• Product Name: 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid
• CAS No: 1214338-47-2
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4998885
• Update Time: 2025-05-23

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-11-4-2-10(3-5-11)12-7-9(8-14(20)21)1-6-13(12)15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： IWLQBHZOUFZVER-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic Acid (CAS No. 1214338-47-2): An Overview

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid (CAS No. 1214338-47-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as F-TMBA, is characterized by its unique molecular structure, which includes a fluoro-substituted biphenyl moiety and a trifluoromethyl group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of drugs targeting specific biological pathways.

The chemical structure of 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid can be represented as C₁₆H₁₀F₄O₂. The presence of the fluoro and trifluoromethyl groups imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates, making F-TMBA an attractive scaffold for drug design.

In recent years, several studies have explored the biological activities of 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory and autoimmune diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that F-TMBA-derived compounds exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that F-TMBA could serve as a lead compound for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that certain derivatives of F-TMBA exhibit selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the potential of F-TMBA-based compounds as novel anticancer agents.

The synthetic route to produce 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid has been well-documented in the literature. A common approach involves the coupling of 4-fluoro-2-trifluoromethylphenylboronic acid with 5-bromobenzoic acid using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent purity, making it suitable for large-scale production in industrial settings. The ability to synthesize this compound efficiently is crucial for advancing its applications in drug discovery and development.

In addition to its therapeutic potential, F-TMBA has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, such as esterification, amidation, and halogenation. This flexibility makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The safety profile of 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)acetic acid (CAS No. 1214338-47-2), or F-TMBA, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.